Cas no 79951-02-3 ((Pyruvoyloxy)acetic acid)

• Product Name: (Pyruvoyloxy)acetic acid
• CAS No: 79951-02-3
• MF: C₅H₆O₅
• MW: 146.098142147064
• CID: 531359
• PubChem ID: 10176206
• Update Time: 2025-04-19

(Pyruvoyloxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxopropanoyloxy)acetic acid
• Propanoic acid, 2-oxo-, carboxymethyl ester
• (Pyruvoyloxy)acetic acid
• SCHEMBL3049017
• DTXSID40436389
• AKOS006384823
• 79951-02-3

• Inchi： 1S/C5H6O5/c1-3(6)5(9)10-2-4(7)8/h2H2,1H3,(H,7,8)
• InChI Key： WRKCXTWVOWDGBE-UHFFFAOYSA-N
• SMILES： O(C(C(C)=O)=O)CC(=O)O

Computed Properties

• Exact Mass: 146.02152329g/mol
• Monoisotopic Mass: 146.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 80.7Ų